2,2'-Oxybis(ethylamine) dihydrochloride
Overview
Description
2,2’-Oxybis(ethylamine) dihydrochloride, also known as 2,2’-Oxydiethylamine dihydrochloride, is a chemical compound with the molecular formula C4H14Cl2N2O . It has a molecular weight of 177.07 g/mol . The compound is solid at 20 degrees Celsius and is hygroscopic .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(2-aminoethoxy)ethanamine;dihydrochloride . The InChI string is InChI=1S/C4H12N2O.2ClH/c5-1-3-7-4-2-6;;/h1-6H2;2*1H . The compound’s canonical SMILES string is C(COCCN)N.Cl.Cl .Physical And Chemical Properties Analysis
2,2’-Oxybis(ethylamine) dihydrochloride is a solid at 20 degrees Celsius . It is hygroscopic, meaning it readily absorbs moisture from the environment . The compound has a melting point range of 230.0 to 235.0 °C .Scientific Research Applications
Synthesis of Macrocyclic Bisimines
2,2’-Oxybis(ethylamine) dihydrochloride has been used in the synthesis of macrocyclic bisimines . Macrocyclic bisimines are a type of organic compound with a large ring structure. They have various applications in fields such as medicinal chemistry and materials science.
Reactant/Reagent in Polyboramines
This compound can be used as a reactant/reagent in the synthesis of polyboramines . Polyboramines are polymers containing boron and nitrogen atoms in their backbone. They have potential applications in areas such as hydrogen storage and release, which is crucial for clean energy technologies.
Building Blocks in Organic Synthesis
As a bifunctional amine, 2,2’-Oxybis(ethylamine) dihydrochloride can serve as a building block in organic synthesis . It can be used to introduce amine functionalities into a variety of organic molecules, enabling the synthesis of a wide range of complex organic compounds.
Mechanism of Action
Target of Action
It’s known that this compound is used as a reactant or reagent in various chemical reactions .
Mode of Action
It’s known to participate in chemical reactions as a reactant or reagent
Biochemical Pathways
It’s known to be used in the synthesis of macrocyclic bisimines , which suggests it may play a role in the formation of these compounds.
Result of Action
It’s known to be used in the synthesis of macrocyclic bisimines , suggesting it contributes to the formation of these compounds.
properties
IUPAC Name |
2-(2-aminoethoxy)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2O.2ClH/c5-1-3-7-4-2-6;;/h1-6H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTCUXFVANABSPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCN)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H14Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70209624 |
Source
|
| Record name | 2,2'-Oxybis(ethylamine) hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70209624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-Oxybis(ethylamine) dihydrochloride | |
CAS RN |
60792-79-2 |
Source
|
| Record name | 2,2'-Oxydiethylamine dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060792792 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,2'-Oxybis(ethylamine) hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70209624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2'-oxybis(ethylamine) hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.741 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,2'-OXYDIETHYLAMINE DIHYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MJ9SN78NYT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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